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. J

This guide provides a comprehensive overview of 4-methylbenzenethiol sodium salt (also
known as sodium p-toluenethiolate or p-thiocresol sodium salt), a versatile and important
reagent in modern organic synthesis. Designed for researchers, chemists, and drug
development professionals, this document delves into the compound's core chemical
properties, synthesis, handling, and reactivity, supported by field-proven insights and
established experimental protocols.

Compound Profile and Core Properties

4-Methylbenzenethiol sodium salt is the deprotonated form of 4-methylbenzenethiol (p-
thiocresol). The presence of the thiolate anion makes it a potent nucleophile and a valuable
building block in synthetic chemistry.[1][2] Its utility sStems from the high reactivity of the sulfur
atom, enabling the formation of carbon-sulfur bonds, which are prevalent in many
pharmaceutical agents and advanced materials.

A summary of its key identifiers and physicochemical properties is provided below for quick
reference.
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Property

Value

Source

Chemical Name

4-Methylbenzenethiol sodium

[2]

salt
Sodium 4-
Synonyms methylphenylthiolate, p- [3]
Thiocresol sodium salt
CAS Number 10486-08-5 [31[4]
Molecular Formula CsHsNaS [4115]
Molecular Weight 146.19 g/mol [3][4]
Appearance White to off-white powder [2]
Melting Point >300 °C (decomposes) [11[3]
- Soluble in water, alcohols.
Solubility [6]

Insoluble in nonpolar solvents.

Synthesis, Handling, and Safety
Synthesis Rationale and Protocol

The most direct and common synthesis of 4-methylbenzenethiol sodium salt involves the

acid-base reaction between its parent thiol, 4-methylbenzenethiol, and a suitable sodium base.

The choice of base and solvent is critical for achieving high yield and purity.

Causality Behind Experimental Choices:

» Parent Thiol: 4-Methylbenzenethiol (pKa = 6.8) is sufficiently acidic to be deprotonated by

common bases like sodium hydroxide or sodium alkoxides.[7]

o Base Selection: Sodium ethoxide or sodium hydroxide are frequently used. Sodium hydride

(NaH) can also be employed in anhydrous, aprotic solvents like THF for a clean reaction, as

the only byproduct is hydrogen gas.

» Solvent: Ethanol is a common choice as it readily dissolves both the parent thiol and the

resulting sodium salt. For reactions requiring strictly anhydrous conditions, THF or DMF are
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preferred.

 Inert Atmosphere: Thiols and especially thiolates are susceptible to oxidation by atmospheric
oxygen, which can lead to the formation of disulfide impurities (di-p-tolyl disulfide).
Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial for
preventing this side reaction and ensuring the integrity of the product.

Protocol: Synthesis of 4-Methylbenzenethiol Sodium Salt

Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a
nitrogen inlet, add 100 mL of absolute ethanol.

Deprotonation: While stirring under a positive pressure of nitrogen, add sodium metal (2.3 g,
0.1 mol) in small portions. Allow the sodium to react completely to form sodium ethoxide.

Thiol Addition: Once the solution has cooled to room temperature, add 4-methylbenzenethiol
(12.4 g, 0.1 mol) dropwise via a syringe.

Reaction: Stir the resulting mixture at room temperature for 1-2 hours. The formation of the
sodium salt may be observed as a precipitate.

Isolation: Remove the solvent under reduced pressure using a rotary evaporator. The
resulting white solid is the desired sodium salt.

Purification (Optional): The product can be washed with anhydrous diethyl ether to remove
any unreacted thiol and then dried under high vacuum. Purity should be assessed by 'H
NMR.

Handling and Safety Precautions

Proper handling is essential due to the nature of the compound and its precursor.

o Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or
chemical safety goggles, gloves, and a lab coat.[3][6]

e Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.[6]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b080081/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methylbenzenethiol-sodium-salt
https://www.sigmaaldrich.com/HK/zh/product/aldrich/513911
https://www.fishersci.com/store/msds?partNumber=AAH5509503&productDescription=4-METHLBNZENETHIOL+SOD+SLT+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5509503&productDescription=4-METHLBNZENETHIOL+SOD+SLT+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6] The
material is hygroscopic and sensitive to air.

» Incompatibilities: Avoid strong oxidizing agents, which can lead to the formation of disulfides
or sulfonic acids.[6]

The parent compound, 4-methylbenzenethiol, is known for its powerful and unpleasant stench.
[7] While the sodium salt is less volatile, appropriate care should be taken.

Reactivity and Synthetic Applications

As a soft nucleophile, the thiolate anion is highly effective in a range of nucleophilic substitution
and addition reactions.

Nucleophilic Substitution (Sn2 and SnAr)

This is the most common application. The thiolate readily displaces leaving groups (halides,
tosylates, mesylates) from primary and secondary alkyl substrates to form thioethers (sulfides).

e Sn2 Reactions: The reaction proceeds with inversion of stereochemistry at a chiral center.
The high nucleophilicity of the thiolate ensures efficient reaction, often at room temperature.

» Nucleophilic Aromatic Substitution (SnAr): The salt reacts with electron-deficient aromatic
rings (e.g., those bearing nitro or carbonyl groups) to displace halides or other suitable
leaving groups, forming diaryl sulfides.

Conjugate Addition (Michael Addition)

The thiolate can add to a,B3-unsaturated carbonyl compounds in a 1,4-conjugate addition
fashion. This is a powerful method for forming C-S bonds at the [3-position of a carbonyl
system.

Use in Catalysis and Materials Science

Thiolates are widely used to functionalize nanopatrticles (e.g., gold nanoparticles) and in the
synthesis of polymers and other advanced materials. They can also act as ligands in
coordination chemistry.
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The diagram below illustrates the fundamental reactivity of 4-methylbenzenethiol sodium salt
as a nucleophile.
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Caption: Workflow for the synthesis and validation of the sodium salt.
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Conclusion

4-Methylbenzenethiol sodium salt is a powerful and reliable nucleophilic reagent with broad
applications in organic synthesis. Its straightforward preparation, coupled with its high reactivity,
makes it an indispensable tool for constructing thioethers and other sulfur-containing
molecules. Successful application requires careful attention to handling, particularly the
exclusion of atmospheric oxygen and moisture, and rigorous analytical verification of the final
product. This guide provides the foundational knowledge and practical protocols necessary for
its effective and safe utilization in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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